![molecular formula C8H12ClN3 B1397041 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride CAS No. 1187830-73-4](/img/structure/B1397041.png)
4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride
Overview
Description
4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride is a chemical compound with the empirical formula C7H9N3 · 2HCl . It is a derivative of the 5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine class of compounds .
Synthesis Analysis
The synthesis of 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride and related compounds has been reported in the literature . The compounds were synthesized and characterized using spectral data i.e., IR, 1H-, 13C-NMR, Mass and CHN elemental analyses .Molecular Structure Analysis
The molecular structure of 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride can be represented by the SMILES stringC1(CCNC2)=C2C=NC=N1.Cl.Cl . The InChI code for this compound is 1S/C7H9N3.2ClH/c1-2-8-3-6-4-9-5-10-7(1)6;;/h4-5,8H,1-3H2;2*1H . Physical And Chemical Properties Analysis
The physical and chemical properties of 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride include a molecular weight of 208.09 , and it is typically stored at temperatures between 2-8°C . It is a powder form .Scientific Research Applications
Antimycobacterial Activity
The compound has been evaluated for its antibacterial activity against various strains of bacteria, including Gram-positive and Gram-negative bacteria, as well as its antimycobacterial activity against strains such as Mycobacterium tuberculosis (MTB) H37Rv and an isoniazid-resistant clinical sample .
Cancer Research PI3K/Akt Pathway Inhibition
In cancer research, the compound has been identified for its potential role in inhibiting the PI3K/Akt pathway, which is thought to be overactivated in numerous cancers. This pathway’s inhibition may contribute to the response of various cancers to mTOR inhibitors .
Selective Axl Inhibition
The compound has also been discovered as a novel selective Axl inhibitor. Axl is a receptor tyrosine kinase implicated in various biological processes and diseases, including cancer .
Antimicrobial Research
In addition to its potential in cancer therapy, the compound has shown promise in antimicrobial research, particularly against strains of bacteria that pose significant health risks .
Safety and Hazards
Future Directions
The future directions for research on 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine hydrochloride and related compounds could involve further exploration of their potential as inhibitors of mTOR kinase and PI3 kinase . This could have implications for the treatment of diseases related to these kinases.
properties
IUPAC Name |
4-methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3.ClH/c1-6-7-4-9-3-2-8(7)11-5-10-6;/h5,9H,2-4H2,1H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OUIUFCPVIBNAQJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2CNCCC2=NC=N1.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90718501 |
Source
|
| Record name | 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1187830-73-4 |
Source
|
| Record name | Pyrido[4,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-methyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1187830-73-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Methyl-5,6,7,8-tetrahydropyrido[4,3-d]pyrimidine--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90718501 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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